Cas no 1876928-36-7 (2,3-dibromo-4-(trifluoromethyl)thiophene)

• Product Name: 2,3-dibromo-4-(trifluoromethyl)thiophene
• CAS No: 1876928-36-7
• CID: 4626227
• PubChem ID: 130531698
• Update Time: 2025-05-20

2,3-dibromo-4-(trifluoromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-4-(trifluoromethyl)thiophene

Additional information on 2,3-dibromo-4-(trifluoromethyl)thiophene

2,3-Dibromo-4-(Trifluoromethyl)Thiophene: A Comprehensive Overview

The compound 2,3-dibromo-4-(trifluoromethyl)thiophene (CAS No. 1876928-36-7) is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound belongs to the class of thiophenes, which are five-membered heterocyclic aromatic compounds containing a sulfur atom. The presence of bromine atoms at positions 2 and 3, along with a trifluoromethyl group at position 4, imparts unique electronic and structural properties to this molecule. Recent studies have highlighted its potential applications in advanced materials, drug design, and electronic devices.

The synthesis of 2,3-dibromo-4-(trifluoromethyl)thiophene involves a multi-step process that typically begins with the preparation of the thiophene ring system. Researchers have employed various methodologies, including the Paal-Knorr synthesis and oxidative coupling reactions, to construct the thiophene backbone. The introduction of bromine atoms and the trifluoromethyl group is achieved through electrophilic substitution reactions or directed metallation strategies. These reactions require precise control over reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic systems and green chemistry have further optimized these synthetic pathways, making them more environmentally friendly and cost-effective.

The physical and chemical properties of 2,3-dibromo-4-(trifluoromethyl)thiophene are influenced by its molecular structure. The thiophene ring exhibits aromaticity, which contributes to its stability and reactivity. The bromine atoms at positions 2 and 3 introduce electron-withdrawing effects, while the trifluoromethyl group at position 4 enhances the molecule's electron-deficient nature. These characteristics make it an excellent candidate for various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions. Recent studies have demonstrated its ability to act as a versatile building block in the construction of complex organic molecules, including biologically active compounds and functional materials.

In terms of applications, 2,3-dibromo-4-(trifluoromethyl)thiophene has shown promise in several areas. In materials science, it has been used as a precursor for the synthesis of advanced polymers and low-dimensional materials, such as graphene analogs and conductive polymers. Its unique electronic properties make it suitable for applications in organic electronics, including field-effect transistors (FETs) and light-emitting diodes (LEDs). Additionally, this compound has been explored as a potential drug candidate due to its ability to modulate biological pathways. Recent research has focused on its anti-inflammatory and anticancer properties, with promising results in preclinical models.

The environmental impact and safety profile of 2,3-dibromo-4-(trifluoromethyl)thiophene are critical considerations for its large-scale production and use. Studies have shown that this compound exhibits moderate toxicity to aquatic organisms; however, its environmental persistence is relatively low due to its susceptibility to photodegradation and microbial degradation. Regulatory agencies have established guidelines for handling this compound in industrial settings to minimize occupational exposure and environmental contamination.

Looking ahead, the development of novel synthetic routes and functionalization strategies for 2,3-dibromo-4-(trifluoromethyl)thiophene will continue to drive its applications across diverse fields. Collaborative efforts between academic researchers and industry partners are expected to yield innovative solutions for challenges in drug discovery, materials science, and sustainable chemistry. As our understanding of this compound's properties deepens, it is poised to play an increasingly important role in advancing modern science and technology.